![molecular formula C14H15NO2 B2531854 2,4-dimethyl-N-(m-tolyl)furan-3-carboxamide CAS No. 54110-35-9](/img/structure/B2531854.png)
2,4-dimethyl-N-(m-tolyl)furan-3-carboxamide
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Overview
Description
2,4-dimethyl-N-(m-tolyl)furan-3-carboxamide, also known as DMFCA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DMFCA is a furan derivative that has shown promise in drug development, material science, and organic synthesis.
Scientific Research Applications
- Researchers have explored furan-carboxamide derivatives as novel inhibitors of lethal H5N1 influenza A viruses . Among these, 2,5-dimethyl-N-(2-((4-nitrobenzyl)thio)ethyl)-furan-3-carboxamide (1a) exhibited potent activity against the H5N1 virus with an EC50 value of 1.25 μM. This discovery highlights the compound’s potential as an anti-influenza agent.
- The compound’s proton resonance data indicate that it adopts a THQ half-chair conformation , where the aryl substituents are in a cis-configuration, occupying the equatorial arrangement . Understanding its conformational properties is crucial for drug design.
- While not directly related to the compound, studies on indole derivatives provide insights into related heterocyclic structures. For instance, 4-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were screened for anti-HIV activity . Although different, this highlights the broader interest in heterocyclic compounds.
Anti-Influenza Activity
Conformational Studies
Biological Potential of Indole Derivatives
Mechanism of Action
Target of Action
The primary target of 2,4-dimethyl-N-(m-tolyl)furan-3-carboxamide is the influenza A H5N1 virus . The compound acts as a potent inhibitor of this virus, demonstrating significant anti-influenza activity .
Mode of Action
It is known that the compound interacts with the influenza a h5n1 virus, inhibiting its activity . The systematic structure–activity relationship (SAR) studies demonstrated that the 2,5-dimethyl-substituted heterocyclic moiety (furan or thiophene) had significant influence on the anti-influenza activity .
Result of Action
The primary result of the action of 2,4-dimethyl-N-(m-tolyl)furan-3-carboxamide is the inhibition of the influenza A H5N1 virus . This leads to a decrease in viral activity, which can help to mitigate the symptoms of influenza.
properties
IUPAC Name |
2,4-dimethyl-N-(3-methylphenyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-9-5-4-6-12(7-9)15-14(16)13-10(2)8-17-11(13)3/h4-8H,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USUSZWBIFYDOSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C(OC=C2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dimethyl-N-(m-tolyl)furan-3-carboxamide |
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